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Compound of Interest

5,8-Dibromo-2,3-
Compound Name:
diethylquinoxaline

Cat. No.: B597577

An In-depth Technical Guide to 5,8-Dibromo-2,3-
diethylguinoxaline

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,8-Dibromo-2,3-diethylquinoxaline is a halogenated heterocyclic compound belonging to the
qguinoxaline family. Quinoxaline derivatives are of significant interest in medicinal chemistry and
materials science due to their diverse biological activities and electronic properties. This
technical guide provides a summary of the available physical and chemical properties of 5,8-
Dibromo-2,3-diethylquinoxaline. It is important to note that while basic identifiers are
available, detailed experimental data for this specific compound is limited in publicly accessible
literature. This guide presents the known information and highlights areas where further
experimental characterization is needed.

Core Physical and Chemical Properties

While specific experimental values for properties like melting and boiling points are not readily
available for 5,8-Dibromo-2,3-diethylquinoxaline, the fundamental molecular properties have
been established. Commercial suppliers indicate a purity of greater than 98% as determined by
High-Performance Liquid Chromatography (HPLC)[1].
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Table 1: Summary of Physical and Chemical Data for 5,8-Dibromo-2,3-diethylquinoxaline

Property Value Source
CAS Number 148231-14-5 [2]
Molecular Formula C12H12Br2N2 [1]
Molecular Weight 344.05 g/mol [1]
Purity >98% (HPLC) [1]
Storage Temperature 2-8°C [2]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 5,8-Dibromo-
2,3-diethylquinoxaline are not currently available in the public domain. However, general
synthetic routes to quinoxaline derivatives can be adapted.

General Synthesis of Quinoxalines

A common and established method for the synthesis of quinoxalines involves the condensation
of a 1,2-diamine with a 1,2-dicarbonyl compound. For the synthesis of 5,8-Dibromo-2,3-
diethylquinoxaline, the logical precursors would be 3,6-dibromobenzene-1,2-diamine and 3,4-
hexanedione.

Figure 1: Proposed Synthesis of 5,8-Dibromo-2,3-diethylquinoxaline
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Caption: Proposed synthetic pathway for 5,8-Dibromo-2,3-diethylquinoxaline.

A general procedure for a similar reaction involves stirring the diamine and dicarbonyl
compound in a suitable solvent, such as ethanol or acetic acid, often at room temperature or
with gentle heating. The product can then be isolated by filtration and purified by
recrystallization.

Spectral Data and Characterization

Specific spectral data such as *H NMR, 3C NMR, and mass spectrometry for 5,8-Dibromo-2,3-
diethylquinoxaline are not published in detail. However, chemical suppliers suggest that such
data, including HPLC, LC-MS, and UPLC, is available upon request[3]. For reference, the *H
and 3C NMR spectral data for a related compound, 5,8-dibromo-2,3-bis(3-
(octyloxy)phenyl)quinoxaline, have been reported[4].

Applications and Future Research

The applications of 5,8-Dibromo-2,3-diethylquinoxaline in drug development and its
involvement in biological signaling pathways have not yet been documented in scientific
literature. The broader class of quinoxaline derivatives has been investigated for a wide range
of biological activities, including as anticancer, antimicrobial, and antiviral agents.

Given the presence of two bromine atoms, this compound could serve as a valuable building
block in cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to generate more complex
molecules with potential biological or material science applications.

Figure 2: Potential Research Workflow
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Caption: A potential workflow for future research involving 5,8-Dibromo-2,3-
diethylquinoxaline.

Conclusion

5,8-Dibromo-2,3-diethylquinoxaline is a chemical compound with established basic
properties but a significant lack of in-depth experimental characterization in the public domain.
For researchers and professionals in drug development, this compound represents an
opportunity for foundational research, including the development and publication of detailed
synthetic and analytical protocols, as well as the exploration of its potential in medicinal
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chemistry and materials science through derivatization and screening. The information
provided herein serves as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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